Cas no 1797781-67-9 (1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine)

• Product Name: 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine
• CAS No: 1797781-67-9
• MF: C₁₃H₁₆BrNO₂S
• MW: 330.240641593933
• CID: 5373202
• Update Time: 2025-06-14

1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-methoxyphenyl)[3-(methylthio)-1-pyrrolidinyl]methanone
• 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine

• Inchi： 1S/C13H16BrNO2S/c1-17-9-3-4-12(14)11(7-9)13(16)15-6-5-10(8-15)18-2/h3-4,7,10H,5-6,8H2,1-2H3
• InChI Key： UVEPFYGUDKRKPO-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1Br)(N1CCC(SC)C1)=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.1±45.0 °C(Predicted)
• pka: -3.01±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine

Comprehensive Overview of 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1797781-67-9)

The compound 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1797781-67-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a pyrrolidine core, a bromo-methoxybenzoyl moiety, and a methylsulfanyl group, this compound is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive functional groups.

In recent years, the demand for high-purity intermediates like 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine has surged, driven by advancements in medicinal chemistry and biotechnology. This compound is often explored in the context of targeted drug delivery and enzyme inhibition, aligning with the growing focus on precision medicine. Its CAS No. 1797781-67-9 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in global supply chains.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine?" Chemists often employ multi-step organic synthesis techniques, including amide coupling and halogenation, to produce this molecule. Additionally, its solubility and stability under various conditions are frequently discussed, as these properties are crucial for its application in formulation development.

The pyrrolidine scaffold in 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine is a common motif in bioactive compounds, making it a hotspot for structure-activity relationship (SAR) studies. Researchers are also investigating its potential in catalysis and polymer chemistry, where its electron-rich and sterically hindered features could offer unique advantages. The inclusion of a bromo substituent further enhances its utility in cross-coupling reactions, a topic of high interest in modern organic synthesis.

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In conclusion, 1-(2-bromo-5-methoxybenzoyl)-3-(methylsulfanyl)pyrrolidine (CAS No. 1797781-67-9) represents a versatile and valuable compound in contemporary research. Its structural complexity and functional diversity make it a focal point for innovations in pharmaceuticals, materials science, and beyond. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemical synthesis and therapeutic development.